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Compound Focus: Butamirate Citrate

CAS No.: 18109-81-4

Cat. No.: S522314

Mechanism of Action and Metabolites of Butamirate
Citrate

Butamirate citrate is a non-narcotic, centrally acting cough suppressant. The table below summarizes its

core mechanism and what is known about its metabolites:

Aspect Description

Primary Acts directly on the cough center in the medulla oblongata of the brainstem,
Mechanism inhibiting the neural pathways that trigger the cough reflex. [1] [2]

Key Non-opioid, does not depress respiration, and possesses additional anti-
Characteristics inflammatory properties in the respiratory tract. [1]

Metabolites The drug is known to form active metabolites that also contribute to its

antitussive (cough-suppressing) effect. [2]

Specific Metabolite Information on the specific identity, potency, and quantitative activity of individual
Data metabolites compared to the parent drug is not detailed in the available search
results.
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The following diagram illustrates the documented mechanism of action of Butamirate Citrate.
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Comparative Antitussive Data: Butamirate vs. Codeine

Clinical studies often compare antitussive agents to establish their efficacy. The table below summarizes a
comparison between Butamirate Citrate and Codeine, a classic opioid antitussive, based on a clinical trial

and a modern evidence-based review.
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Efficacy in Clinical Studies

Key Considerations

Antitussive = Mechanism of
Agent Action
Butamirate Central non-opioid
Citrate action on cough
center. [1] [2]
Codeine Opioid prodrug;

requires
conversion to
morphine in the
liver via CYP2D6.

[4]

In a 5-day trial, showed highly
significant improvement in cough
severity/frequency, comparable to
clobutinol. Significantly better
than clobutinol for cough due to
carcinoma. [3]

In modern studies on acute
cough, showed no greater effect
than placebo on objective cough
counts or self-reported symptoms.
[4]

Interpretation and Further Research

The available data confirms that butamirate citrate is an effective antitussive with a distinct and favorable

Non-narcotic, no respiratory
depression, favorable side
effect profile (e.g., rare
nausea, drowsiness). [1] [3]

Efficacy is highly dependent
on patient's metabolic
genetics. Considered a weak
antitussive for acute cough,
with potential for abuse and
side effects. [4]

profile compared to codeine. While its active metabolites are acknowledged, their specific role needs more

detailed characterization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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